Cas no 914074-37-6 (4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile)

• Product Name: 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile
• CAS No: 914074-37-6
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1040823
• PubChem ID: 53439903
• Update Time: 2025-05-21

4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile
• 4-chloro-6-methyl-2-phenyl-5-Pyrimidinecarbonitrile
• SB58477
• FT-0757902
• DTXSID70702226
• SCHEMBL5805731
• 914074-37-6
• DB-079008

• Inchi： 1S/C12H8ClN3/c1-8-10(7-14)11(13)16-12(15-8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： YBEJLHAOCDKZIF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 229.0406750g/mol
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile

Comprehensive Overview of 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile (CAS 914074-37-6)

4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile (CAS 914074-37-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique pyrimidine backbone and functional groups, including the chloro and cyano substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its applications in kinase inhibitor development and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's molecular structure (C₁₂H₈ClN₃) features a phenyl ring at the 2-position and a methyl group at the 6-position, contributing to its lipophilicity and binding affinity. Recent studies highlight its role in drug discovery pipelines, particularly for anticancer and antiviral targets, addressing global health challenges like oncology therapeutics and emerging infectious diseases. Its nitrile group also enables further derivatization via click chemistry, a hot topic in combinatorial chemistry.

In agrochemicals, 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile serves as a precursor for herbicides and fungicides, responding to the growing demand for eco-friendly pest control. Its mode of action often involves disrupting enzyme pathways in weeds or pathogens, a mechanism gaining traction due to resistance management concerns. Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, a critical factor given the compound's use in GMP-compliant synthesis.

From a commercial perspective, CAS 914074-37-6 attracts attention in custom synthesis markets, with suppliers emphasizing high-throughput screening compatibility. FAQs often revolve around its storage conditions (typically 2-8°C under inert gas) and solubility profiles (DMSO or ethanol). The compound's patent landscape is another area of interest, as it appears in filings related to JAK/STAT inhibitors and EGFR modulators.

Environmental and regulatory aspects are increasingly relevant. While not classified as hazardous, proper waste disposal protocols are recommended. The rise of green chemistry has spurred interest in optimizing its synthesis routes to reduce organic solvent usage, aligning with ESG goals in the chemical industry.

In summary, 4-Chloro-6-methyl-2-phenylpyrimidine-5-carbonitrile exemplifies the intersection of medicinal chemistry and material science. Its adaptability to structure-activity relationship (SAR) studies ensures continued relevance in both academic and industrial settings, particularly amid the push for targeted therapies and smart agrochemicals.